![molecular formula C18H24N4O3S B2413185 2-[2-({2-[(2,5-dimethylphenyl)amino]-2-oxoethyl}thio)-5-(hydroxymethyl)-1H-imidazol-1-yl]-N-ethylacetamide CAS No. 923165-43-9](/img/structure/B2413185.png)
2-[2-({2-[(2,5-dimethylphenyl)amino]-2-oxoethyl}thio)-5-(hydroxymethyl)-1H-imidazol-1-yl]-N-ethylacetamide
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Description
2-[2-({2-[(2,5-dimethylphenyl)amino]-2-oxoethyl}thio)-5-(hydroxymethyl)-1H-imidazol-1-yl]-N-ethylacetamide is a useful research compound. Its molecular formula is C18H24N4O3S and its molecular weight is 376.48. The purity is usually 95%.
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Scientific Research Applications
Metabolism and Antiangiogenic Properties
One significant aspect of this compound's application is in the realm of antiangiogenic agents. For instance, KR-31831, a related compound, has shown notable properties in this regard. Its metabolism in rats was studied through LC-MS and LC-MS/MS analysis, revealing various metabolites including N-((1H-imidazol-2-yl)methyl)-4-chlorobenzenamine and others, which could be crucial in understanding its antiangiogenic potential (Kim et al., 2005).
Synthesis and Transformation Studies
The synthesis and transformation of similar compounds have been widely explored. For example, a study involved the synthesis of optically active 1H-imidazole 3-oxides with substituted acetate groups, demonstrating the compound's versatility in chemical synthesis (Jasiński et al., 2008). Another study focused on the expedient synthesis of 4(5)-[1-(2,3-dimethylphenyl)ethyl]-1H-imidazole, highlighting the compound's potential in pharmaceutical synthesis (Kudzma & Turnbull, 1991).
Antibacterial and Antifungal Applications
Several derivatives of this compound have been synthesized and evaluated for their antibacterial and antifungal activities. For instance, derivatives like 2[( 4-arylmethylene-5-oxo-2-phenyl1-imidazoliny!)amino]-N-(4-nitrophenyl)acetamides showed moderate to good activity against bacteria, indicating potential applications in medical and pharmaceutical fields (Shah et al., 2001).
Luminescence Sensing
Compounds similar to the one have been used in the synthesis of lanthanide metal-organic frameworks, showing sensitivity to benzaldehyde-based derivatives. This suggests potential applications in fluorescence sensing and material science (Shi et al., 2015).
Antitumor Properties
Some derivatives of this compound have shown potential in antitumor applications. For example, a series of 2-aminopyrrole derivatives exhibited radical-binding activity and cytotoxic activity against certain tumor cells, suggesting potential in cancer therapy (Zykova et al., 2018).
properties
IUPAC Name |
2-[2-[2-(2,5-dimethylanilino)-2-oxoethyl]sulfanyl-5-(hydroxymethyl)imidazol-1-yl]-N-ethylacetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N4O3S/c1-4-19-16(24)9-22-14(10-23)8-20-18(22)26-11-17(25)21-15-7-12(2)5-6-13(15)3/h5-8,23H,4,9-11H2,1-3H3,(H,19,24)(H,21,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWVQBAPTTNBHLI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)CN1C(=CN=C1SCC(=O)NC2=C(C=CC(=C2)C)C)CO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N4O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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